Cas no 202473-87-8 (Ancistrobertsonine A)

• Product Name: Ancistrobertsonine A
• CAS No: 202473-87-8
• MF: C₂₆H₃₁NO₄
• MW: 421.528647661209
• CID: 6643971
• PubChem ID: 15840195
• Update Time: 2024-03-02

Ancistrobertsonine A Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-5-(4,5-dimethoxy-7-methylnaphthalen-1-yl)-8-methoxy-1,2,3-trimethyl-3,4-dihydro-1H-isoquinolin-6-ol
• Ancistrobertsonine A
• 202473-87-8
• 6-Isoquinolinol, 5-(4,5-dimethoxy-7-methyl-1-naphthalenyl)-1,2,3,4- tetrahydro-8-methoxy-1,2,3-trimethyl-, (1S,3S,5S)-
• Ancistrocongoline C

• Inchi： 1S/C26H31NO4/c1-14-10-18-17(8-9-21(29-5)26(18)22(11-14)30-6)25-19-12-15(2)27(4)16(3)24(19)23(31-7)13-20(25)28/h8-11,13,15-16,28H,12H2,1-7H3/t15-,16-/m0/s1
• InChI Key： RNLKCMIGQLHEKX-HOTGVXAUSA-N
• SMILES： O(C)C1=CC(=C(C2=CC=C(C3C(=CC(C)=CC2=3)OC)OC)C2=C1[C@H](C)N(C)[C@@H](C)C2)O

Computed Properties

• Exact Mass: 421.22530847g/mol
• Monoisotopic Mass: 421.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines